Cas no 1807192-12-6 (5-Bromo-2-fluoromethyl-3-nitropyridine)

• Product Name: 5-Bromo-2-fluoromethyl-3-nitropyridine
• CAS No: 1807192-12-6
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• CID: 4900704
• Update Time: 2025-06-26

5-Bromo-2-fluoromethyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoromethyl-3-nitropyridine

• Inchi： 1S/C6H4BrFN2O2/c7-4-1-6(10(11)12)5(2-8)9-3-4/h1,3H,2H2
• InChI Key： KGMBFKXJMDLEDW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CF)C(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-2-fluoromethyl-3-nitropyridine

5-Bromo-2-fluoromethyl-3-nitropyridine: A Comprehensive Overview

5-Bromo-2-fluoromethyl-3-nitropyridine (CAS No. 1807192-12-6) is a highly specialized organic compound belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 5-bromo-2-fluoromethyl-3-nitropyridine is characterized by a pyridine ring with substituents at positions 2, 3, and 5, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 5-bromo-2-fluoromethyl-3-nitropyridine typically involves multi-step reactions, often starting from pyridine derivatives and incorporating functional groups through electrophilic substitution or other advanced organic chemistry techniques. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the fluoromethyl group at position 2, while nitration and bromination steps are carefully optimized to ensure high yields and purity.

One of the most intriguing aspects of 5-bromo-2-fluoromethyl-3-nitropyridine is its reactivity under various chemical conditions. The presence of electron-withdrawing groups such as bromo and nitro at positions 5 and 3, respectively, significantly influences the electronic properties of the pyridine ring. This makes the compound highly versatile for further transformations, such as nucleophilic aromatic substitution or radical-mediated reactions. Recent studies have demonstrated its potential as a precursor for bioactive molecules, where the substitution patterns can be tailored to achieve desired pharmacokinetic profiles.

In terms of applications, 5-bromo-2-fluoromethyl-3-nitropyridine has shown promise in the development of novel agrochemicals. Its ability to act as a building block for herbicides or insecticides has been explored in several research papers published in leading journals. For example, a study published in *Journal of Agricultural and Food Chemistry* highlighted its role in synthesizing compounds with enhanced selectivity against specific pest species without adverse effects on non-target organisms.

Furthermore, 5-bromo-2-fluoromethyl-3-nitropyridine has been investigated for its potential in materials science, particularly in the synthesis of advanced polymers and coordination complexes. Its unique electronic properties make it an ideal candidate for applications in optoelectronics and sensors. Researchers have reported successful incorporation of this compound into polymer frameworks that exhibit improved conductivity and stability under harsh conditions.

The safety profile of 5-bromo-2-fluoromethyl-3-nitropyridine is another critical aspect that has been extensively studied. While it exhibits moderate toxicity in acute exposure studies, its long-term effects are still under investigation. Regulatory agencies have established guidelines for handling this compound to minimize occupational exposure risks. Proper storage and disposal practices are recommended to ensure environmental safety.

In conclusion, 5-bromo-2-fluoromethyl-3-nitropyridine (CAS No. 1807192-12-6) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it an essential component in modern organic synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing scientific innovation.